Cas no 1216895-47-4 (N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]butanamide hydrochloride)

• Product Name: N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]butanamide hydrochloride
• CAS No: 1216895-47-4
• MF: C₁₈H₂₆ClN₃O₂S
• MW: 383.935942173004
• CID: 5473856
• PubChem ID: 18583208
• Update Time: 2025-10-31

N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]butanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026682907
• N-(6-METHYL-1,3-BENZOTHIAZOL-2-YL)-N-[2-(MORPHOLIN-4-YL)ETHYL]BUTANAMIDE HYDROCHLORIDE
• 1216895-47-4
• VU0496372-1
• N-(6-methylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)butyramide hydrochloride
• N-(6-methyl-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)butanamide;hydrochloride
• F2756-0801
• N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]butanamide hydrochloride

• Inchi： 1S/C18H25N3O2S.ClH/c1-3-4-17(22)21(8-7-20-9-11-23-12-10-20)18-19-15-6-5-14(2)13-16(15)24-18;/h5-6,13H,3-4,7-12H2,1-2H3;1H
• InChI Key： HRARBKWPTUTVLF-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=C(C)C=CC=2N=C1N(C(CCC)=O)CCN1CCOCC1

Computed Properties

• Exact Mass: 383.1434259g/mol
• Monoisotopic Mass: 383.1434259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9Ų

Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]butanamide hydrochloride

N-(6-Methyl-1,3-Benzothiazol-2-Yl)-N-[2-(Morpholin-4-Yl)Ethyl]Butanamide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1216895-47-4, known as N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]butanamide hydrochloride, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which incorporates a benzothiazole core, a morpholine substituent, and a butanamide group. The presence of these functional groups endows the molecule with versatile chemical properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of antimicrobial agents and anti-inflammatory drugs. The benzothiazole moiety is known for its ability to interact with biological targets such as enzymes and receptors, while the morpholine group enhances the molecule's solubility and bioavailability. These attributes make the compound an ideal scaffold for designing bioactive molecules with improved pharmacokinetic profiles.

One of the most intriguing aspects of this compound is its ability to exhibit photoluminescent properties under specific conditions. Researchers have explored its potential as a fluorescent probe for sensing applications, particularly in detecting metal ions and anions in aqueous environments. The incorporation of the butanamide group further stabilizes the molecule's fluorescence emission, making it suitable for use in biosensing technologies.

From a synthetic perspective, the preparation of N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]butanamide hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The reaction sequence typically includes nucleophilic substitution, amide bond formation, and acid-base neutralization to achieve the final hydrochloride salt form. This synthesis pathway has been optimized to ensure high yields and purity, making it amenable to large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its hydrochloride salt form ensures good stability under physiological conditions, which is crucial for its intended applications in medicinal chemistry.

Looking ahead, ongoing research is focused on exploring the bioavailability and toxicological profile of this compound. Preliminary in vitro studies suggest that it has low cytotoxicity against human cell lines, which is a positive indicator for its potential use in therapeutic applications. Additionally, researchers are investigating its ability to modulate key signaling pathways involved in inflammation and oxidative stress.

In conclusion, N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]butanamide hydrochloride represents a versatile platform for advancing drug discovery and materials science. Its unique combination of functional groups and favorable chemical properties positions it as a valuable tool for addressing unmet needs in these fields.